Cas no 479065-36-6 (1-(oxolan-3-yl)ethan-1-amine)

• Product Name: 1-(oxolan-3-yl)ethan-1-amine
• CAS No: 479065-36-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18366253
• CID: 4654086
• PubChem ID: 21054629
• Update Time: 2024-11-05

1-(oxolan-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)ethan-1-amine
• EN300-86600
• 1-(Tetrahydro-furan-3-yl)-ethylamine
• (1S)-1-tetrahydrofuran-3-ylethanamine
• 479065-36-6
• BS-12944
• 3-Furanmethanamine, tetrahydro-a-methyl-
• 1-(Tetrahydrofuran-3-yl)ethan-1-amine
• MFCD18366253
• SCHEMBL12818092
• DS-020671
• AKOS012873819
• F75191
• 1-(oxolan-3-yl)ethanamine
• 1-(Tetrahydro-3-furanyl)ethanamine
• (1R)-1-tetrahydrofuran-3-ylethanamine

• MDL： MFCD18366253
• Inchi： 1S/C6H13NO/c1-5(7)6-2-3-8-4-6/h5-6H,2-4,7H2,1H3
• InChI Key： JCIAQQOICXUMNX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 168.8±13.0 °C at 760 mmHg
• Flash Point: 55.7±13.1 °C
• Vapor Pressure: 1.6±0.3 mmHg at 25°C

1-(oxolan-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes